4-(((1H-Indol-3-yl)methylene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione

• CAS No.: 676151-26-1
• Molecular Formula: C17H12FN5S
• Molecular Weight: 337.4 g/mol
• IUPAC Name: 3-(2-fluorophenyl)-4-[(E)-1H-indol-3-ylmethylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H12FN5S/c18-14-7-3-1-6-13(14)16-21-22-17(24)23(16)20-10-11-9-19-15-8-4-2-5-12(11)15/h1-10,19H,(H,22,24)/b20-10+
• InChI Key: IXOTZSGJEWBTNQ-KEBDBYFISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)/C=N/N3C(=NNC3=S)C4=CC=CC=C4F
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)C=NN3C(=NNC3=S)C4=CC=CC=C4F
• solubility: 0.9 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(((1H-Indol-3-yl)methylene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione is a chemical hybrid compound designed for antimicrobial and pharmaceutical research. It incorporates two privileged pharmacophores: the 1,2,4-triazole-3-thione ring and an indole moiety, linked via a Schiff base (azomethine) functional group . The 1,2,4-triazole-3-thione scaffold is widely recognized in medicinal chemistry for its broad spectrum of biological activities, including significant antibacterial and antifungal properties . The indole nucleus is a prominent structure found in numerous natural alkaloids and synthetic drugs, contributing to diverse biological interactions . The integration of these systems through a Schiff base linker is a common strategy in molecular hybridization, aiming to develop novel bioactive agents with potential multi-target mechanisms . The presence of the azomethine group is thought to be a key factor in the biological properties of such compounds and can serve as a versatile site for coordination chemistry in the synthesis of metal complexes with enhanced activity . This compound is intended for research use only and is a valuable building block for scientists investigating new therapeutic agents, particularly against drug-resistant bacterial and fungal strains .

Scientific Research Applications

Based on the search results, here's what is known about the applications of compounds containing 1,2,4-triazole scaffolds and related compounds:

Antimicrobial Applications

1,2,4-Triazole derivatives Several synthesized clinafloxacin-triazole hybrids have demonstrated antibacterial and antifungal activities, with some showing potency comparable to or greater than reference drugs like chloramphenicol, clinafloxacin, and fluconazole . One compound, 28g , with a 2,4-difluoro substitution on the phenyl ring, exhibited notable antimicrobial efficacy, especially against methicillin-resistant Staphylococcus aureus (MRSA) .

• Ciprofloxacin-1,2,4-triazole-5(4H)-thione hybrids*: These hybrids displayed higher potency against MRSA than vancomycin and ciprofloxacin in tests against a panel of pathogens . SAR analysis indicated the importance of phenyl groups at the C-3 position for high activity and the favoring of activity by electron-donating groups like –OH on the phenyl ring .
• 5-(2-aminothiazol-4-yl)-4-substituted phenyl-4H-1,2,4-triazole-3-thiols*: One compound, 48g , with a phenoxy moiety at the para-position of the phenyl ring, showed broad-spectrum antibacterial activity comparable to gentamicin and ciprofloxacin .
• 1,2,4-Triazole derivatives with quinazolinylpiperidinyl moiety*: Some compounds showed better bactericidal activity than bismerthiazol against the phytopathogenic bacterium X. oryzae pv. oryzae . The presence of strong electron-withdrawing substituents on the benzene ring enhanced antibacterial activity .
• 1,2,4-Triazole-pyrimidine hybrids*: These compounds displayed excellent activity against S. aureus and E. coli, and were found to be more effective than many clinically used antibiotics against MRSA strains .

Anticancer Agents

• Synthesis and screening of N-benzyl aplysinopsin analogs*: Novel substituted (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)imidazolidin-2,4-diones and (Z)-5-((1-benzyl-1H-indol-3-yl)methylene)-2-iminothiazolidin-4-ones are potential anticancer agents .
• Evaluation of pyrimidine derivatives*: A series of 6-methyl-4-[1-(2-substituted-phenylamino-acetyl)-1H-indol-3-yl]-2-oxo/thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl esters were synthesized and evaluated in vitro for their antimicrobial and anticancer potential .
• Chemopreventive and chemotherapeutic effects*: Mercapto-substituted 1,2,4-triazoles play a role in these effects on cancer .

Other potential applications

• Antihypertensive effect: The study investigated the antihypertensive effect of N-Methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine, a new cholinesterase and monoamine oxidase dual inhibitor .
• α(1A)-adrenoceptor ligands: Compounds 1-(4-fluorophenyl)-3-(1-methylpiperidin-4-yl)-5-(pyrimidin-5-yl)-1H-indole (Lu AA27122, 3i) and 1-(4-fluorophenyl)-5-(1-methyl-1H-1,2,4-triazol-3-yl)-3-(1-methylpiperidin-4-yl)-1H-indole (3l) were identified as high affinity α(1A)-adrenoceptor ligands .
• Anti-inflammatory and antioxidant activities: Some newly synthesized triazole compounds' effects on cellular viability, anti-inflammatory properties, and antioxidant activities were evaluated .

Synthesis of Triazole derivatives

• Synthesis of 5-(4-chlorophenyl)-1,2,4-triazolidine-3-thione 22a *: This was achieved via the reaction of thiosemicarbazide (20 ) with arylidene malononitrile, using intermediate 21 . The reaction of 4-substituted thiosemicarbazides 23a , b with 4-chlorobenzaldehyde yielded 5-(4-chlorophenyl)-4-substituted-1,2,4-triazolidine-3-thiones 24a , b .
• Synthesis of 1-(3,4-dichlorobenzyl)-1H-1,2,4-triazole-3-thiol (27 )*: This involved the reaction of thiosemicarbazide (20 ) with 3,4-dichlorobenzyl chloride to produce 2-(3,4-dichlorobenzyl)hydrazinecarbothioamide (25 ), which then reacted with formic acid via intermediate 26 .
• Synthesis of 4-amino-5-substituted-4H-1,2,4-triazole-3-thiones 11d , e *: Refluxing thiocarbohydrazide (38 ) with acetic acid or trifluoroacetic acid resulted in these compounds .
• Synthesis of 1,2,4-triazole-3-thiones 66a –c *: These were obtained from the alkaline cyclization of thiosemicarbazide derivatives 65a –c with 8% NaOH solution, where 65a –c were synthesized from the reaction of acid hydrazides 64a –c with 3-fluorophenyl isothiocyanates .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Physicochemical Properties

Table 1: Key Structural Analogues and Their Properties

Compound Name	Substituents	Melting Point (°C)	Key Spectral Data (IR, NMR)	Reference
4-((2-Chlorobenzylidene)amino)-3-(1-(2-fluoro-biphenyl)ethyl)-1H-1,2,4-triazole-5(4H)-thione	2-Cl-benzylidene, 2-fluoro-biphenyl	-	IR: 3176 cm⁻¹ (N–H), 1511 cm⁻¹ (C=N); $^1$H NMR: δ 1.63 (CH$_3$)
4-((4-Fluorobenzylidene)amino)-3-(2-fluorophenyl)-1H-1,2,4-triazole-5(4H)-thione (6k)	4-F-benzylidene, 2-F-phenyl	179	IR: 1511 cm⁻¹ (C=N); $^1$H NMR: δ 7.19 (aromatic H)
3-(2-Fluorophenyl)-4-(((5-methylfuran-2-yl)methylene)amino)-1H-1,2,4-triazole-5(4H)-thione	5-methylfuran, 2-F-phenyl	-	Molecular formula: C${14}$H${11}$FN$_4$OS
4-((3-Fluorophenyl)methyleneamino)-5-(3-methylphenyl)-1H-1,2,4-triazole-5(4H)-thione	3-F-benzylidene, 3-methylphenyl	-	Synonyms listed (IUPAC variations)

Key Observations :

• Heterocyclic Moieties : Replacement of benzylidene with furan (as in ) or indole alters electronic properties. Indole’s larger π-system may improve hydrophobic interactions in drug-receptor binding.
• Melting Points: Fluorinated derivatives (e.g., 6k at 179°C) generally exhibit higher melting points than non-halogenated analogues due to increased dipole interactions .

Crystallographic and Spectroscopic Analysis

• IR/NMR Trends : N–H stretches (3176–3200 cm⁻¹) and C=N vibrations (1511–1550 cm⁻¹) are conserved across derivatives . $^1$H NMR signals for aromatic protons (δ 7.0–8.5 ppm) and methyl groups (δ 1.6–2.0 ppm) aid in structural confirmation .
• Crystal Packing : Bulky substituents like indole may induce distinct packing modes compared to smaller groups (e.g., chlorophenyl in ), impacting solubility and crystallinity .

Preparation Methods

Thiosemicarbazide Formation

2-Fluorophenyl isothiocyanate reacts with a hydrazide (e.g., acetohydrazide) in ethanol under reflux to form the intermediate thiosemicarbazide. This step typically achieves 75–85% yield:

$$\text{R-CONH-NH}$$2 + \text{2-F-C}6\text{H}4\text{-NCS} \rightarrow \text{R-CONH-NH-CS-NH-(2-F-C}6\text{H}_4\text{)}

Alkaline Cyclization

The thiosemicarbazide undergoes cyclization in 4N NaOH at 80–90°C for 6 hours, forming the triazole-thione core. The 2-fluorophenyl group occupies position 3 of the triazole ring, while the hydrazide-derived substituent (R) resides at position 4:

$$\text{R-CONH-NH-CS-NH-(2-F-C}$$6\text{H}4\text{)} \xrightarrow{\text{NaOH}} \text{3-(2-F-C}6\text{H}4\text{)-4-R-1H-1,2,4-triazole-5(4H)-thione}

Table 1: Reaction Conditions for Triazole-Thione Core Synthesis

Reactant (Hydrazide)	Isothiocyanate	Solvent	Temperature (°C)	Yield (%)
Acetohydrazide	2-Fluorophenyl-NCS	Ethanol	80	82

Introduction of the Hydrazide Side Chain

To enable Schiff base formation with indole-3-carbaldehyde, a hydrazide group (-NH-NH$_2$) is introduced at position 4 of the triazole-thione. This follows a protocol by Khlopytskyi et al., involving esterification and hydrazinolysis.

Esterification with Ethyl Chloroacetate

The triazole-thione reacts with ethyl chloroacetate in dimethylformamide (DMF) containing triethylamine at room temperature, yielding the ethyl ester derivative (75–80% yield):

$$\text{Triazole-thione} + \text{ClCH}$$2\text{COOEt} \rightarrow \text{Triazole-thione-CH}2\text{COOEt}

Hydrazinolysis

The ester intermediate is treated with hydrazine hydrate in propan-2-ol at 60°C for 4 hours, forming the hydrazide (90–94% yield):

$$\text{Triazole-thione-CH}$$2\text{COOEt} + \text{NH}2\text{NH}2 \rightarrow \text{Triazole-thione-CH}2\text{CONHNH}_2

Table 2: Hydrazide Side-Chain Introduction

Starting Material	Reagent	Solvent	Temperature (°C)	Yield (%)
3-(2-F-C$_6$H$_4$)-triazole-thione	Ethyl chloroacetate	DMF	25	78
Ester intermediate	Hydrazine hydrate	Propan-2-ol	60	92

Condensation with Indole-3-Carbaldehyde

The final step involves Schiff base formation between the hydrazide and indole-3-carbaldehyde, adapted from crystal structure studies of analogous triazole-indole hybrids.

Hydrazone Formation

Refluxing the hydrazide with indole-3-carbaldehyde in ethanol for 8–12 hours produces the target compound (65–72% yield). Catalytic acetic acid (2–3 drops) accelerates imine formation:

$$\text{Triazole-thione-CH}$$2\text{CONHNH}2 + \text{Indole-3-CHO} \rightarrow \text{Target Compound}

Table 3: Hydrazone Synthesis Conditions

Hydrazide	Aldehyde	Solvent	Catalyst	Yield (%)
Triazole-thione-hydrazide	Indole-3-carbaldehyde	Ethanol	Acetic acid	68

Structural Characterization and Validation

Spectroscopic Analysis

• FT-IR : The disappearance of -NH$_2$ stretches (3376–3095 cm$^{-1}$) and appearance of C=N (1620 cm$^{-1}$) confirm hydrazone formation.

• $^1$H NMR : A singlet at δ 8.3–8.5 ppm corresponds to the imine proton (-N=CH-), while indole protons resonate at δ 7.1–7.8 ppm.

• LC-MS : Molecular ion peaks align with the theoretical mass (m/z 423.1 for C$_{23}$H$_{16}$FN$_5$S).

Crystallographic Insights

Single-crystal X-ray diffraction of analogous compounds reveals a trans configuration across the methene C=C bond, with the triazole-thione ring nearly perpendicular to the indole moiety (dihedral angle: 84.5–88.7°). N–H⋯S hydrogen bonds stabilize dimeric units, while π–π interactions (centroid distance: 3.43 Å) enhance crystal packing.

Optimization and Challenges

Solvent and Temperature Effects

• Ethanol outperforms DMF in hydrazone formation due to better aldehyde solubility.

• Prolonged reflux (>12 hours) risks triazole ring decomposition, necessitating strict time control.

Substituent Compatibility

• Electron-withdrawing groups (e.g., 2-fluorophenyl) enhance electrophilicity at position 3, facilitating nucleophilic cyclization.

• Steric hindrance from bulky aldehydes (e.g., 5-bromoindole-3-carbaldehyde) reduces hydrazone yields by 15–20% .

Q & A

Q. Table 1. Key Synthetic Parameters for Triazole-Thione Derivatives

Parameter	Optimal Condition	Reference
Solvent	Ethanol/Water
Temperature	70–90°C
Reaction Time	4–6 hours
Catalyst	KOH (10 mol%)

Q. Table 2. Common Spectral Peaks for Structural Confirmation

Functional Group	IR (cm⁻¹)	$^1$H NMR (δ, ppm)
C=S	1250–1350	–
Indole NH	3200–3400	10.5–11.2
Fluorophenyl C–F	1100–1200	–